Cas no 2411179-84-3 (N-[3-[(2S,6R)-2,6-Dimethylmorpholin-4-yl]-3-oxopropyl]but-2-ynamide)

• Product Name: N-[3-[(2S,6R)-2,6-Dimethylmorpholin-4-yl]-3-oxopropyl]but-2-ynamide
• CAS No: 2411179-84-3
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 5355957
• Update Time: 2025-05-24

N-[3-[(2S,6R)-2,6-Dimethylmorpholin-4-yl]-3-oxopropyl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• Z3952908785
• N-[3-[(2S,6R)-2,6-Dimethylmorpholin-4-yl]-3-oxopropyl]but-2-ynamide
• N-{3-[(2R,6S)-2,6-dimethylmorpholin-4-yl]-3-oxopropyl}but-2-ynamide

• Inchi： 1S/C13H20N2O3/c1-4-5-12(16)14-7-6-13(17)15-8-10(2)18-11(3)9-15/h10-11H,6-9H2,1-3H3,(H,14,16)/t10-,11+
• InChI Key： LWUSDTRWFBKNBN-PHIMTYICSA-N
• SMILES： O1[C@@H](C)CN(C(CCNC(C#CC)=O)=O)C[C@H]1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-[3-[(2S,6R)-2,6-Dimethylmorpholin-4-yl]-3-oxopropyl]but-2-ynamide

N-[3-[(2S,6R)-2,6-Dimethylmorpholin-4-yl]-3-oxopropyl]but-2-ynamide: A Comprehensive Overview

N-[3-[(2S,6R)-2,6-Dimethylmorpholin-4-yl]-3-oxopropyl]but-2-ynamide, with the CAS number 2411179-84-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug design and advanced materials. The molecule's structure incorporates a morpholine ring system with specific stereochemistry, which plays a crucial role in its functional properties.

The synthesis of this compound involves a multi-step process that highlights the importance of stereochemical control. Researchers have employed various strategies, including asymmetric catalysis and enantioselective synthesis, to achieve the desired (2S,6R) configuration. This configuration is critical for the compound's biological activity and stability. Recent studies have demonstrated that the stereochemistry of the morpholine ring significantly influences the compound's interactions with biological targets, making it a promising candidate for drug development.

In terms of physical and chemical properties, N-[3-[(2S,6R)-2,6-Dimethylmorpholin-4-yl]-3-oxopropyl]but-2-ynamide exhibits interesting behavior under different conditions. Its solubility in various solvents has been extensively studied, revealing its potential for use in drug delivery systems. Additionally, the compound's thermal stability has been evaluated, showing that it can withstand moderate temperatures without significant degradation. These properties make it suitable for applications in both laboratory settings and industrial processes.

The biological activity of this compound has been a focal point of recent research. Studies have shown that it exhibits potent inhibitory effects on certain enzymes involved in disease pathways. For instance, it has demonstrated efficacy in inhibiting kinases associated with cancer progression. Furthermore, its ability to cross cellular membranes suggests potential for targeted drug delivery. These findings underscore the compound's potential as a lead molecule in therapeutic development.

Beyond its biological applications, N-[3-[(2S,6R)-2,6-Dimethylmorpholin-4-yl]-3-oxopropyl]but-2-ynamide has also been explored for its role in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit remarkable stability and can be tailored for specific applications such as sensors or catalytic surfaces. Recent advancements in nanotechnology have further expanded its potential uses in creating advanced materials with tailored properties.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it biodegrades under specific conditions, reducing its ecological footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices. The compound's biodegradability makes it a more attractive option for industries seeking eco-friendly solutions.

In conclusion, N-[3-(...)] (CAS No: 241117984) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, stereochemical properties, and functional versatility make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.